molecular formula C7H9NO2 B1444754 4-Azaspiro[2.5]octane-5,7-dione CAS No. 1105663-34-0

4-Azaspiro[2.5]octane-5,7-dione

Cat. No. B1444754
CAS RN: 1105663-34-0
M. Wt: 139.15 g/mol
InChI Key: QIUDDRZYNHAITK-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis method of a 4, 7-diazaspiro [2.5] octane compound takes a derivative of 4-methoxybenzyl (1- (hydroxymethyl) cyclopropyl) carbamate as a raw material and obtains the 4, 7-diazaspiro [2.5] octane compound through substitution, addition of a protective group, esterification, re-substitution and deprotection .


Molecular Structure Analysis

The molecular formula of 4-Azaspiro[2.5]octane-5,7-dione is C7H9NO2 . It has a molecular weight of 139.15 .


Chemical Reactions Analysis

The compound is synthesized by reacting a ketone with a nitroalkene in the presence of a Lewis acid catalyst.


Physical And Chemical Properties Analysis

The boiling point of this compound is predicted to be 398.9±35.0 °C . The density is predicted to be 1.27±0.1 g/cm3 . The pKa is predicted to be 11.47±0.20 .

Scientific Research Applications

Sulfa Drug Analogs and Biological Activities

4-Azaspiro[2.5]octane-5,7-dione derivatives, specifically N-sulfonylamino azinones, have garnered significant attention due to their diverse biological activities. These compounds have been recognized for their potential in treating neurological disorders such as epilepsy and schizophrenia. This recognition is primarily due to their role as competitive AMPA receptor antagonists. Extensive research has been conducted to explore their diuretic, antihypertensive, anti-inflammatory, and anticancer properties, showcasing their prominence in medicinal chemistry (Elgemeie, Azzam, & Elsayed, 2019).

Role in Fuel Component Enhancement

This compound derivatives have also been implicated in enhancing the anti-knock quality of gasoline. These compounds have shown promise in improving the synergetic chemical, physical, mechanical, and environmental characteristics when mixed with low-octane hydrocarbon fractions. This advancement is crucial in producing environmentally friendly high-octane motor gasoline, demonstrating the compound's versatility in both medicinal and environmental applications (Abdellatief et al., 2021).

Development of New Therapeutic Agents

The pharmaceutical significance of azepane-based motifs, closely related to this compound, has been highlighted in drug discovery. These compounds exhibit a wide range of pharmacological properties and are instrumental in the discovery of new therapeutic agents. Their structural diversity and the ongoing development of less toxic, low-cost, and highly active azepane-containing analogs underline their importance in addressing a variety of diseases, including cancer, tuberculosis, Alzheimer's disease, and microbial infections (Zha et al., 2019).

Environmental Impact and Safety

The environmental impact and safety of related compounds, such as mesotrione, have been thoroughly reviewed, emphasizing their efficiency, effects, and fate in the environment. These studies reassure the safety of using such compounds, highlighting their rapid degradation by soil microorganisms and low risk to humans and non-target organisms (Carles, Joly, & Joly, 2017).

Safety and Hazards

The safety symbol for 4-Azaspiro[2.5]octane-5,7-dione is GHS07 . The hazard statements include H319-H335-H315 . Precautionary statements include P264-P280-P305+P351+P338-P337+P313P-P264-P280-P302+P352-P321-P332+P313-P362 .

properties

IUPAC Name

4-azaspiro[2.5]octane-5,7-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9NO2/c9-5-3-6(10)8-7(4-5)1-2-7/h1-4H2,(H,8,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QIUDDRZYNHAITK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC12CC(=O)CC(=O)N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

139.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1105663-34-0
Record name 4-azaspiro[2.5]octane-5,7-dione
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Synthesis routes and methods

Procedure details

5,7-Dioxo-4-aza-spiro[2.5]octane-6-carboxylic acid methyl ester (162 mg; 0.852 mmol) is refluxed in acetonitrile/water (3 ml; 9:1) for 1 hour. The reaction mixture is evaporated to dryness and taken up in EtOAc/MeOH, filtered from undissolved material and evaporated to yield the title compound as light-brown solid (102 mg; 85%). 1H-NMR (400 MHz; DMSO-d6): 8.28 (s, 1H); 3.59 (s, 2H); 2.48 (s, 2H); 0.83 (m. 2H); 0.70 (m, 2H). MS (m/z) ES+: 140 (MH+).
Quantity
162 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Yield
85%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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Reactant of Route 6
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